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Compound of Interest

(Dimethylsulfamoyl)(2-
Compound Name:
hydroxyethyl)methylamine

CAS No.: 1175697-76-3

Cat. No.: B1461054

Get Quote

Executive Summary: The Strategic Value of CAS
1175697-76-3

(Dimethylsulfamoyl)(2-hydroxyethyl)methylamine is a highly versatile, aliphatic sulfonamide
building block widely utilized in medicinal chemistry and advanced organic synthesis. Unlike
traditional planar aromatic sulfonamides, this scaffold provides a flexible, non-planar
pharmacophore. This structural flexibility is critical for synthesizing novel therapeutics and
overcoming flat-molecule attrition in modern drug discovery[1].

This whitepaper transcends a standard Safety Data Sheet (SDS) by integrating rigorous
physicochemical hazard profiling with mechanistic handling rationales, synthetic workflows, and
self-validating analytical protocols designed for researchers and drug development
professionals.
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Physicochemical Profiling & Hazard
Characterization

Understanding the inherent properties of this molecule is critical for predicting its behavior in
both synthetic environments and biological systems.

ble 1: Physicochemical ies & Identificati

Parameter Value | Description

IUPAC Name 2-[dimethylsulfamoyl(methyl)amino]ethanol
CAS Number 1175697-76-3[2]

Molecular Formula C5H14N203S][3]

Molecular Weight 182.24 g/mol [3]

Physical State Viscous liquid to low-melting solid

Purity Standard Min. 95% (typically 298% for R&D)[3]

Hazard Characterization & Causality

Standard handling requires protective glasses, chemical-resistant clothing, and masks[2]. The
specific reactivity profile is driven by its functional groups:

o Skin/Eye Irritation (GHS Category 2): The terminal hydroxyl group and the basicity of the
tertiary amine nitrogen can disrupt cellular lipid bilayers, causing localized irritation upon
contact.

o Toxicity Causality: The sulfonamide group is generally stable, but under extreme
physiological or environmental conditions, it can undergo hydrolysis. However, because it
lacks the p-aminobenzoic acid (PABA) mimicry of aromatic sulfa drugs, it does not typically
exhibit the same anti-folate toxicity or high allergenic potential.

e Environmental Hazard: Experimental waste must be stored separately and processed by
certified chemical waste facilities to prevent environmental contamination[2].
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Synthetic Utility & Mechanistic Pathways

In drug development, the primary utility of (Dimethylsulfamoyl)(2-hydroxyethyl)methylamine
lies in its terminal primary alcohol, which serves as a critical synthetic handle for scaffold
extension.

Mechanistic Causality: The native hydroxyl group (-OH) is a poor leaving group. To extend the
scaffold (e.g., linking it to a targeted protein degrader or a larger API), the alcohol must be
electrophilically activated. Converting it to a mesylate (-OMs) transforms it into an excellent
electrophile, priming it for an

nucleophilic attack by a primary or secondary amine.
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Workflow for the electrophilic activation and nucleophilic substitution of the scaffold.

Step-by-Step Protocol: Mesylation of the Hydroxyl
Handle

o Preparation: Dissolve 1.0 eq of CAS 1175697-76-3 in anhydrous Dichloromethane (DCM)

under an inert argon atmosphere. Causality: Argon prevents atmospheric moisture from
hydrolyzing the highly reactive methanesulfonyl chloride (MsCl).
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o Base Addition: Add 1.5 eq of Triethylamine (

) and cool the mixture to 0°C using an ice bath. Causality:

acts as an acid scavenger to neutralize the HCI byproduct, driving the reaction forward and
preventing unwanted degradation.

 Activation: Dropwise add 1.2 eq of MsCI. Maintain at 0°C for 2 hours.
e Quenching & Workup: Quench with saturated agueous

. Extract with DCM, dry over anhydrous

, and concentrate under reduced pressure to yield the reactive mesylate intermediate.

Analytical Validation Protocols (Self-Validating
System)

To ensure the integrity of the compound and its derivatives, a rigorous analytical validation
system must be employed, adhering to[4].

Causality in Detection Choice: Standard HPLC methods for sulfonamides rely on UV detection
at 254 nm or 265 nm due to aromatic pi-conjugation[5]. However, CAS 1175697-76-3 is strictly
aliphatic and lacks a strong chromophore. Standard UV methods will result in false negatives.

Detection must be performed at low-UV (210 nm) targeting the S=0 end-absorption, or ideally
via Evaporative Light Scattering Detection (ELSD).
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HPLC Method Development
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ICH Q2(R1) compliant HPLC validation workflow for aliphatic sulfonamides.

Step-by-Step HPLC-ELSD Protocol
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e Column Selection: Use a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pm).
Causality: The hydrophobic stationary phase effectively retains the aliphatic carbon chain.

» Mobile Phase: Isocratic elution using 60% Water (with 0.1% Formic Acid) and 40%
Acetonitrile. Causality: Formic acid suppresses the ionization of basic amine sites, ensuring
sharp peak shapes and preventing peak tailing.

o Flow Rate & Temperature: 1.0 mL/min at 25°C.
e Detection: ELSD (Drift tube temp: 50°C, Nebulizer gas: Nitrogen at 3.5 bar).
o Validation Metrics: Ensure the method meets ICH Q2(R1) guidelines (

for linearity,

for precision)[4].

NMR () Self-Validation Signatures

To orthogonally validate the structure, Nuclear Magnetic Resonance (NMR) must confirm the
following environments:

3.75 ppm (t, 2H): Protons adjacent to the hydroxyl group (

).

3.30 ppm (t, 2H): Protons adjacent to the central amine (

).

2.90 ppm (s, 3H): N-methyl group (

).

2.85 ppm (s, 6H): Dimethylsulfamoy! protons (

).

Advanced Handling, Storage, and Quenching
Protocols
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Standard SDS guidelines often lack the mechanistic reasoning necessary for advanced
laboratory safety.

o Storage Causality: Store at 2-8°C in a tightly sealed, light-resistant container backfilled with
Argon. Rationale: While the sulfonamide core is stable, the terminal hydroxyl and tertiary
amine can absorb atmospheric moisture (hygroscopicity), which skews stoichiometric
calculations in sensitive synthetic steps.

e Spill Quenching & Neutralization:

o Containment: Isolate the spill area. Weatr nitrile gloves (double-layered) and a half-face
respirator with organic vapor cartridges.

o Absorption: Cover the liquid spill with an inert, non-combustible absorbent material (e.g.,
diatomaceous earth or sand). Rationale: Avoid using combustible materials like sawdust,
which can react with concentrated organic residues.

o Neutralization: Wash the affected surface with a dilute, mildly acidic solution (e.g., 5%
acetic acid) to neutralize the basic amine residues, followed by copious amounts of water.

o Disposal: Sweep the absorbent into a designated hazardous waste container for
incineration by a certified chemical waste facility[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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